molecular formula C15H16N2O3 B4751193 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione CAS No. 5302-01-2

5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

Cat. No. B4751193
CAS RN: 5302-01-2
M. Wt: 272.30 g/mol
InChI Key: HHUBAOWUAVHILA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as EDP, is a synthetic compound with potential applications in various fields of science. EDP has a unique chemical structure that makes it useful in scientific research, and its synthesis method is relatively simple.

Mechanism of Action

The mechanism of action of 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione is not well understood, but it is believed to involve the formation of a complex with metal ions. The fluorescent properties of 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione are dependent on the presence of metal ions, which can quench or enhance the fluorescence of 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione. The binding of 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione to metal ions can also lead to changes in the conformation of 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione, which may affect its properties.
Biochemical and Physiological Effects:
5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic to cells at low concentrations. 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been used as a fluorescent probe for the detection of metal ions in living cells, and it has been shown to be cell-permeable. 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has also been used in animal studies to investigate its potential as a diagnostic agent for cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments include its simple synthesis method, its fluorescent properties, and its potential applications in various fields of science. However, the limitations of using 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione include its limited solubility in water, its sensitivity to light, and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the use of 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione in scientific research. One direction is the development of new applications for 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione in the field of materials science, such as the synthesis of new metal-organic frameworks. Another direction is the investigation of the mechanism of action of 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione, which could lead to a better understanding of its properties and potential applications. Additionally, the use of 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione as a diagnostic agent for cancer could be further explored in animal studies.

Scientific Research Applications

5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has potential applications in various fields of science, including chemistry, biology, and materials science. 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been used as a fluorescent probe for the detection of metal ions in solution. 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione can also be used as a building block in the synthesis of other compounds, such as dendrimers and polymers. In the field of materials science, 5-(4-ethylbenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been used as a precursor for the synthesis of metal-organic frameworks.

properties

IUPAC Name

5-[(4-ethylphenyl)methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N2O3/c1-4-10-5-7-11(8-6-10)9-12-13(18)16(2)15(20)17(3)14(12)19/h5-9H,4H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HHUBAOWUAVHILA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)C=C2C(=O)N(C(=O)N(C2=O)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70366882
Record name 5-[(4-ethylphenyl)methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70366882
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

272.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-[(4-Ethylphenyl)methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione

CAS RN

5302-01-2
Record name 5-[(4-ethylphenyl)methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70366882
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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